1-Ethynylcyclohexyl benzoate
Description
1-Ethynylcyclohexyl benzoate is a benzoate ester featuring a cyclohexyl moiety substituted with an ethynyl (-C≡CH) group. Benzoate esters are widely utilized in cosmetics, pharmaceuticals, and polymers due to their stability, solubility, and functional versatility . Safety assessments of its acetate analog, 1-ethynylcyclohexyl acetate, indicate low genotoxicity and exposure levels below threshold-of-toxicological-concern (TTC) values for repeated dose and respiratory toxicity .
Properties
CAS No. |
23293-77-8 |
|---|---|
Molecular Formula |
C15H16O2 |
Molecular Weight |
228.29 g/mol |
IUPAC Name |
(1-ethynylcyclohexyl) benzoate |
InChI |
InChI=1S/C15H16O2/c1-2-15(11-7-4-8-12-15)17-14(16)13-9-5-3-6-10-13/h1,3,5-6,9-10H,4,7-8,11-12H2 |
InChI Key |
PSCIBDKASFWWDB-UHFFFAOYSA-N |
SMILES |
C#CC1(CCCCC1)OC(=O)C2=CC=CC=C2 |
Canonical SMILES |
C#CC1(CCCCC1)OC(=O)C2=CC=CC=C2 |
Other CAS No. |
23293-77-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Reactivity: Ethyl 4-(dimethylamino) benzoate outperforms methacrylate derivatives in polymerization efficiency, suggesting electron-donating substituents enhance reactivity .
- Safety : Alkyl chain length inversely correlates with acute toxicity in benzoates; methyl/ethyl esters are safer than longer-chain variants .
- Structural Impact : The ethynyl group in this compound may confer unique reactivity but requires further study to confirm applications and toxicity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
